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Compound of Interest

Compound Name: L-Aspartic acid-15N,d3

Cat. No.: B8818593 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide explores

the fundamental properties and applications of L-Aspartic acid-15N,d3, a stable isotope-

labeled amino acid crucial for metabolic research. This document provides a comprehensive

overview of its chemical and physical characteristics, synthesis, and its application in advanced

analytical techniques.

Core Properties of L-Aspartic acid-15N,d3
L-Aspartic acid-15N,d3 is a non-essential amino acid where the nitrogen atom is replaced

with its stable isotope, ¹⁵N, and three hydrogen atoms are substituted with deuterium (d3). This

isotopic labeling makes it a powerful tool for tracing the metabolic fate of aspartic acid in

biological systems without introducing radioactive materials.
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Property Value Reference

Chemical Formula C₄H₄D₃¹⁵NO₄

Linear Formula HO₂CCD₂CD(¹⁵NH₂)CO₂H

Molecular Weight 137.11 g/mol

CAS Number 1308264-52-9

Isotopic Purity
≥98 atom % ¹⁵N, ≥98 atom %

D
[1]

Appearance Solid

Melting Point >300 °C (decomposes)

Optical Activity
[α]25/D +25.0°, c = 2 in 5 M

HCl

Storage

Store at room temperature,

protected from light and

moisture.

[1]

Structural Information
Identifier Value

SMILES
[2H]C([2H])(C(=O)O)--INVALID-LINK--

([15NH2])C(=O)O

InChI

InChI=1S/C4H7NO4/c5-2(4(8)9)1-

3(6)7/h2H,1,5H2,(H,6,7)

(H,8,9)/t2-/m0/s1/i1D2,2D,5+1

Synthesis and Manufacturing
The synthesis of L-Aspartic acid-15N,d3 involves a multi-step process combining isotopic

labeling techniques. While specific proprietary methods may vary between manufacturers, the

general approach involves:
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Deuteration: L-Aspartic acid is treated with a deuterium source, such as a deuterated

inorganic acid or an alkali metal deuteroxide, to replace the protons at the 2 and 3 positions

with deuterium.[2][3]

¹⁵N-Labeling: The nitrogen is incorporated using an enzymatic synthesis. This is often

achieved using a recombinant aspartase that catalyzes the addition of ¹⁵N-labeled ammonia

to fumaric acid.[4]

This combination of chemical and enzymatic methods allows for the production of L-Aspartic

acid with high isotopic enrichment.

Applications in Research
The primary application of L-Aspartic acid-15N,d3 lies in metabolic research, particularly in

the fields of metabolomics, proteomics, and metabolic flux analysis.[1] Its stable isotopes allow

for the precise tracing of aspartic acid's journey through various metabolic pathways.

Experimental Protocols: An Overview
While specific protocols are highly dependent on the experimental setup and research

question, the following provides a general workflow for using L-Aspartic acid-15N,d3 in

metabolic studies.

1. Cell Culture and Isotope Labeling:

Cells or organisms of interest are cultured in a defined medium.

A known concentration of L-Aspartic acid-15N,d3 is introduced into the medium.

The system is incubated for a specific period to allow for the uptake and metabolism of the

labeled amino acid.

2. Metabolite Extraction:

Cells or tissues are harvested, and metabolism is quenched, often using cold solvents like

methanol or acetonitrile.
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Metabolites are extracted using appropriate solvent systems to separate polar and non-polar

compounds.

3. Analytical Detection:

The extracted metabolites are analyzed using either Nuclear Magnetic Resonance (NMR)

spectroscopy or Mass Spectrometry (MS).

NMR Spectroscopy: Provides detailed information about the structure and isotopic labeling

patterns of metabolites. ¹H, ¹³C, and ¹⁵N NMR are commonly used.[5][6] The presence of

the ¹⁵N and deuterium labels allows for specific detection and quantification of aspartate-

derived metabolites.

Mass Spectrometry: Coupled with gas chromatography (GC-MS) or liquid chromatography

(LC-MS), MS is used to identify and quantify the isotopologues of various metabolites.[7]

The mass shift introduced by the ¹⁵N and deuterium atoms allows for the differentiation of

labeled from unlabeled molecules.

4. Data Analysis and Pathway Mapping:

The data from NMR or MS is processed to determine the extent of isotope incorporation into

different metabolites.

This information is then used to map the flow of the labeled aspartic acid through metabolic

pathways and to calculate metabolic fluxes.[8][9]

Metabolic Pathways of Aspartic Acid
Aspartic acid is a central metabolite involved in numerous key biochemical pathways. L-
Aspartic acid-15N,d3 can be used to trace its involvement in:

Amino Acid Synthesis: Aspartate is a precursor for the synthesis of several other amino

acids, including asparagine, lysine, methionine, and threonine.

Urea Cycle: It donates a nitrogen atom for the synthesis of argininosuccinate, a crucial step

in the detoxification of ammonia.
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Gluconeogenesis: Aspartate can be converted to oxaloacetate, an intermediate in the

synthesis of glucose.

TCA Cycle (Krebs Cycle): Through its conversion to oxaloacetate and fumarate, aspartate

plays a role in cellular energy production.

Purine and Pyrimidine Synthesis: The nitrogen atom from aspartate is incorporated into the

rings of purines and pyrimidines, the building blocks of DNA and RNA.

Visualizations
Experimental Workflow for Stable Isotope Tracing
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General Workflow for Metabolic Tracing with L-Aspartic acid-15N,d3
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Caption: A generalized workflow for metabolic studies using stable isotope tracing.
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Key Metabolic Pathways of Aspartic Acid

Central Metabolic Role of L-Aspartic Acid
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Caption: The central role of L-Aspartic Acid in various metabolic pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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